Cas no 619-58-9 (4-Iodobenzoic acid)

• Product Name: 4-Iodobenzoic acid
• CAS No: 619-58-9
• MF: C₇H₅IO₂
• MW: 248.017874479294
• MDL: MFCD00002533
• CID: 39029
• PubChem ID: 12085
• Update Time: 2025-05-19

4-Iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodobenzoic acid
• Benzoylphenobarbital
• 4-HO2CC6H4I
• 4-Iodo-benzoic acid
• 4-Jodbenzoesaeure
• Benzoic acid,4-iodo
• Benzoic acid,p-iodo
• para-iodobenzoic acid
• p-Iodobenzenecarboxylic acid
• p-iodobenzoic acid
• Benzoic acid, 4-iodo-
• Benzoic acid, p-iodo-
• 4-Jodbenzoesaeure [German]
• 4-iodo benzoic acid
• IPO4LYQ1EN
• GHICCUXQJBDNRN-UHFFFAOYSA-N
• 4-Iodobenzoicacid
• p-Iodo-benzoic acid
• 4 -iodobenzoic acid
• PubChem3928
• KSC353Q8F
• RARECHEM
• Q27280838
• AKOS000118868
• UNII-IPO4LYQ1EN
• MF-0039
• NS00043097
• Z57636572
• BDBM50405325
• 4-Iodobenzoic acid, 98%
• BRN 1860232
• MFCD00002533
• EINECS 210-603-2
• I0054
• AE-562/42923958
• W-105069
• DTXSID20862304
• 4-Iodobenzoic acid, purum, >=97.0% (HPLC)
• NSC-3773
• AC-22933
• KZ6
• FT-0618782
• InChI=1/C7H5IO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10
• SCHEMBL79334
• NSC-176127
• IODOBENZOIC ACID, P-
• AM20040877
• F2191-0085
• CHEMBL101265
• NSC3773
• SY001356
• EN300-18256
• CS-W014112
• D70923
• 619-58-9
• NSC 3773
• 4-Iodobenzoic acid,99%
• Benzoic acid, piodo
• Benzoic acid, 4iodo
• DB-014490
• 4Jodbenzoesaeure
• pIodobenzoic acid
• para-iodobenzoate
• (125I)-para-iodobenzoate
• pIodobenzenecarboxylic acid
• STK256891
• DTXCID20198473
• HY-W013396
• 4-iodobenzoic acid, 125I-
• FI12178
• 210-603-2

• MDL： MFCD00002533
• Inchi： 1S/C7H5IO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)
• InChI Key： GHICCUXQJBDNRN-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)O)=CC=1
• BRN： 1860232

Computed Properties

• Exact Mass: 247.93300
• Monoisotopic Mass: 247.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White powder
• Density: 2.180(lit.)
• Melting Point: 270-273 °C (lit.)
• Boiling Point: 318.5°C at 760 mmHg
• Flash Point: 146.4℃
• Solubility: 0.04g/l
• Water Partition Coefficient: 0.04 g/L (25 ºC)
• PSA: 37.30000
• LogP: 1.98940
• Sensitiveness: Light Sensitive
• pka: 4.00(at 25℃)
• Solubility: 0.04g/L。

4-Iodobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：DH2976000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT, LIGHT SENSITIVE
• TSCA：Yes
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Iodobenzoic acid

4-Iodobenzoic Acid (CAS No. 619-58-9): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

4-Iodobenzoic acid, with the chemical formula C₇H₅IO₃, is a halogenated aromatic carboxylic acid widely recognized for its significant role in synthetic organic chemistry, pharmaceutical research, and biochemical applications. Its unique structural features, comprising a benzene ring substituted with an iodine atom at the 4-position and a carboxylic acid group at the 1-position, make it a valuable building block for constructing more complex molecules. This compound is particularly noteworthy due to its utility in cross-coupling reactions, drug discovery, and the synthesis of bioactive molecules.

The chemical properties of 4-Iodobenzoic acid stem from its halogenated aromatic core, which facilitates various transformations that are otherwise difficult to achieve with non-halogenated benzoic acid derivatives. The presence of the iodine atom at the 4-position enhances its reactivity in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in medicinal chemistry for constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

In recent years, 4-Iodobenzoic acid has found increasing application in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have leveraged its reactivity to synthesize novel inhibitors of enzymes involved in cancer metabolism and inflammation. The ability to introduce diverse functional groups via cross-coupling reactions allows for the fine-tuning of molecular properties, enabling the optimization of potency, selectivity, and pharmacokinetic profiles.

One notable area where 4-Iodobenzoic acid has made a significant impact is in the synthesis of fluorescent probes for biochemical assays. The incorporation of an iodine atom into a benzoic acid scaffold enhances the molecule's ability to participate in metal-catalyzed coupling reactions with fluorophores or quencher groups. This has led to the development of highly sensitive and selective probes for imaging cellular processes and detecting disease biomarkers.

The pharmaceutical industry has also harnessed the potential of 4-Iodobenzoic acid in the discovery of new therapeutic agents. By serving as a precursor in multi-step synthetic routes, it enables the construction of complex drug candidates with tailored biological activities. For example, derivatives of 4-Iodobenzoic acid have been explored as potential treatments for neurological disorders, where their ability to modulate neurotransmitter receptor activity is of great interest.

The synthetic versatility of 4-Iodobenzoic acid extends beyond pharmaceutical applications. In material science, it has been utilized to prepare advanced polymers and functional materials with unique electronic and optical properties. The ability to incorporate halogenated aromatic units into polymer backbones can influence material performance, making it useful for applications such as organic electronics and nanotechnology.

The industrial production of 4-Iodobenzoic acid typically involves halogenation reactions starting from benzoic acid or its derivatives. Advances in green chemistry have led to more sustainable methods for synthesizing this compound, emphasizing catalytic processes that minimize waste and energy consumption. Such innovations align with global efforts to promote environmentally friendly chemical manufacturing practices.

Ongoing research continues to uncover new applications for 4-Iodobenzoic acid, particularly in areas related to precision medicine and personalized therapeutics. By enabling the rapid construction of customized molecular libraries, this compound plays a crucial role in high-throughput screening programs aimed at identifying novel drug candidates. Its continued relevance underscores its importance as a cornerstone intermediate in modern chemical biology and medicinal chemistry.

In conclusion, 4-Iodobenzoic acid (CAS No. 619-58-9) remains an indispensable tool for chemists and biologists alike. Its unique reactivity and structural features make it indispensable for constructing complex molecules across multiple disciplines. As research progresses, it is expected that new applications for this versatile compound will continue to emerge, further solidifying its position as a cornerstone of synthetic chemistry.